

# Ancremonam: A Technical Guide to its Spectrum of Activity

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: Ancremonam  
CAS No.: 1810051-96-7  
Cat. No.: B608765

[Get Quote](#)

Authored for Researchers, Scientists, and Drug Development Professionals

## Executive Summary

**Ancremonam** (also known as LYS228 and BOS-228) is a novel, investigational monobactam antibiotic engineered for enhanced stability against a broad range of  $\beta$ -lactamases.[1] As a member of the monobactam class, its core mechanism involves the targeted inhibition of penicillin-binding protein 3 (PBP3), a crucial enzyme in bacterial cell wall synthesis.[2][3] This targeted action leads to the disruption of cell septation, causing filamentation and subsequent bactericidal effects.[4] **Ancremonam's** primary strength, as established in extensive in vitro studies, is its potent activity against a wide array of clinically significant Enterobacterales. This includes multidrug-resistant (MDR) phenotypes, such as those producing extended-spectrum  $\beta$ -lactamases (ESBLs), serine carbapenemases (e.g., KPC), and, critically, metallo- $\beta$ -lactamases (MBLs), to which the monobactam scaffold is intrinsically stable.[5][6] Data on its activity against non-fermenting Gram-negative bacilli like *Pseudomonas aeruginosa* and *Acinetobacter baumannii* are not extensively available in peer-reviewed literature. Consistent with its class, it is not expected to have activity against Gram-positive or anaerobic bacteria.

This guide provides a detailed examination of its mechanism, spectrum of activity based on available data, and the methodologies used for its evaluation.

## Introduction: A New Generation Monobactam

The rise of carbapenem-resistant Enterobacterales (CRE) that produce metallo- $\beta$ -lactamases (MBLs) like NDM-1 presents a formidable challenge in infectious disease therapy. MBLs hydrolyze nearly all  $\beta$ -lactam antibiotics, including carbapenems, penicillins, and cephalosporins.[1] Monobactams, such as aztreonam, are a unique exception, as their monocyclic  $\beta$ -lactam ring is not a substrate for MBLs.[1] However, the clinical utility of aztreonam is often compromised by the co-production of serine  $\beta$ -lactamases (SBLs) like ESBLs, AmpC, and KPC, to which it is susceptible.[1]

**Ancremonam** was developed to overcome this limitation. It is a synthetic monobactam designed to retain the intrinsic stability to MBLs while incorporating structural modifications that confer enhanced stability against degradation by SBLs.[1][7] This positions **Ancremonam** as a potential single-agent therapy for serious infections caused by CRE producing both MBLs and SBLs.[8]

Chemical Structure of **Ancremonam** (LYS228)

Caption: Chemical structure of **Ancremonam**.


## Mechanism of Action: Targeted Inhibition of Cell Division


**Ancremonam** exerts its bactericidal effect by interfering with the final stages of peptidoglycan synthesis, an essential component of the bacterial cell wall.[3] Its mechanism is characterized by high-affinity, specific binding to Penicillin-Binding Protein 3 (PBP3).[4]

- **Target Specificity:** PBP3 (also known as FtsI) is a transpeptidase exclusively involved in the formation of the division septum during bacterial cell replication.[4]
- **Covalent Inactivation:** **Ancremonam**'s  $\beta$ -lactam ring acylates the active-site serine of PBP3, forming a stable, covalent bond that inactivates the enzyme.[3]

- Morphological Effect: The specific inhibition of PBP3 blocks septation without immediately halting cell elongation. This results in the characteristic formation of long, non-dividing bacterial filaments, which ultimately lose structural integrity and lyse.[4]

Studies using stopped-flow fluorimetry show that **Ancremonam** binds to purified Escherichia coli PBP3 with an affinity comparable to that of aztreonam.[4] A competitive binding assay confirmed that **Ancremonam**'s primary target in E. coli membranes is PBP3, with only weaker binding observed for PBP1a and PBP1b.[4]





[Click to download full resolution via product page](#)

Caption: Overview of potential resistance mechanisms to **Ancremonam**.

## Appendix: Methodology for In Vitro Susceptibility Testing

The in vitro activity data for **Ancremonam** are predominantly generated using the broth microdilution (BMD) method, following standards established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). [8]

## Standard Broth Microdilution Protocol (CLSI/EUCAST)


This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

### Step-by-Step Methodology:

- Prepare Antimicrobial Stock Solutions: Aseptically prepare a high-concentration stock solution of **Ancremonam** using a suitable solvent.
- Prepare Microdilution Plates: Dispense cation-adjusted Mueller-Hinton Broth (CAMHB) into the wells of a 96-well microtiter plate.
- Create Serial Dilutions: Perform two-fold serial dilutions of the **Ancremonam** stock solution across the wells of the plate to create a range of decreasing concentrations. Leave designated wells for positive (no drug) and negative (no bacteria) controls.
- Prepare Bacterial Inoculum: a. Select 3-5 isolated colonies of the test organism from a fresh (18-24 hour) agar plate. b. Suspend the colonies in saline or sterile broth. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately  $1-2 \times 10^8$  CFU/mL. d. Dilute this standardized suspension to achieve a final target inoculum concentration of approximately  $5 \times 10^5$  CFU/mL in each well.
- Inoculate Plates: Add the final diluted bacterial inoculum to each well (except the negative control). The final volume in each well is typically 100  $\mu$ L.
- Incubation: Incubate the plates at  $35^\circ\text{C} \pm 2^\circ\text{C}$  in ambient air for 16-20 hours.
- Read Results: After incubation, examine the plates for visible bacterial growth (turbidity). The MIC is the lowest concentration of **Ancremonam** in which there is no visible growth.

### Causality and Self-Validation:

- **Cation-Adjusted MHB:** The use of standardized, cation-adjusted media is critical because divalent cations ( $\text{Ca}^{2+}$ ,  $\text{Mg}^{2+}$ ) can influence the activity of some antibiotics and affect bacterial outer membrane integrity. This ensures reproducibility.
- **0.5 McFarland Standard:** Standardizing the inoculum density is paramount. An inoculum that is too low may lead to falsely low MICs, while one that is too high can result in falsely high MICs, particularly for  $\beta$ -lactams susceptible to the inoculum effect.
- **Growth and Sterility Controls:** The positive (growth) control validates that the bacteria can grow under the test conditions, while the negative (sterility) control ensures the broth was not contaminated. These controls are essential for a valid test run.



[Click to download full resolution via product page](#)

Caption: Standard workflow for Broth Microdilution (BMD) MIC testing.

## Conclusion

**Ancremonam** is a promising next-generation monobactam antibiotic with a spectrum of activity highly targeted against problematic Gram-negative pathogens. Its defining characteristic is its stability against both serine and metallo- $\beta$ -lactamases, translating to potent in vitro activity

against multidrug-resistant and carbapenem-resistant Enterobacterales. This profile suggests a potential future role in treating complex infections where therapeutic options are severely limited. While resistance can emerge through target-site mutations, the frequency appears low. A significant gap in the current knowledge is its activity against non-fermenting bacilli like *P. aeruginosa*, which will be critical to define its ultimate clinical utility.

## References

- Blais, J., Lopez, S., Li, C., Ruzin, A., Ranjitkar, S., Shue, A., Casarez, A., Wu, T., Reck, F., & Fuller, J. (2018). In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae. *Antimicrobial Agents and Chemotherapy*, 62(10), e00552-18. [[Link](#)]
- AdisInsight. (2022). **Ancremonam** - Boston Pharmaceuticals. AdisInsight. [[Link](#)]
- Blais, J., et al. (2018). In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae. *ResearchGate*. [[Link](#)]
- Blais, J., Lopez, S., Li, C., Ruzin, A., Ranjitkar, S., Shue, A., Casarez, A., Wu, T., Reck, F., & Fuller, J. (2018). In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae. *PubMed*. [[Link](#)]
- He, F., et al. (2022). Anti-*Pseudomonas aeruginosa* activity of natural antimicrobial peptides when used alone or in combination with antibiotics. *Frontiers in Microbiology*. [[Link](#)]
- Blais, J., Ruzin, A., Lopez, S., Shue, A., Wu, T., & Fuller, J. (2018). Mode of Action of the Monobactam LYS228 and Mechanisms Decreasing In Vitro Susceptibility in *Escherichia coli* and *Klebsiella pneumoniae*. *PubMed*. [[Link](#)]
- Blais, J., Lopez, S., et al. (2018). In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae. *Antimicrobial Agents and Chemotherapy*. [[Link](#)]
- Reck, F., et al. (2018). Optimization of novel monobactams with activity against carbapenem-resistant Enterobacteriaceae - Identification of LYS228. *PubMed*. [[Link](#)]

- Giammanco, A., et al. (2010). Multidrug-resistant *Pseudomonas aeruginosa* and *Acinetobacter baumannii*: resistance mechanisms and implications for therapy. PubMed. [\[Link\]](#)
- He, F., et al. (2022). Anti-*Pseudomonas aeruginosa* activity of natural antimicrobial peptides when used alone or in combination with antibiotics. ResearchGate. [\[Link\]](#)
- Gebhart, D., et al. (2019). A First-in-Human Study To Assess the Safety and Pharmacokinetics of LYS228, a Novel Intravenous Monobactam Antibiotic in Healthy Volunteers. National Institutes of Health. [\[Link\]](#)
- Lath, S., et al. (2022). Novel Phage Lysin Abp013 against *Acinetobacter baumannii*. PMC - NIH. [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (2024). MIC Determination. EUCAST. [\[Link\]](#)
- Knowledge Platform. (2023). NON-FERMENTING GRAM-NEGATIVE BACTERIA - LET'S BE CAUTIOUS. KNOWLEDGE. [\[Link\]](#)
- MDPI. (2022). Comparison between EUCAST Broth Microdilution and MIC Strip Test in Defining Isavuconazole In Vitro Susceptibility against *Candida* and Rare Yeast Clinical Isolates. MDPI. [\[Link\]](#)
- Blais, J., et al. (2017). Mode of Antibacterial Action of the Monobactam LYS228 and Characterization of Spontaneous Single Step Enterobacteriaceae Mutants with Decreased Susceptibility. ResearchGate. [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (2009). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eighth Edition. CLSI. [\[Link\]](#)
- GlobalSpec. (2015). CLSI - M07-A10 - Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. GlobalSpec. [\[Link\]](#)
- Reck, F., et al. (2018). Optimization of Novel Monobactams with Activity against Carbapenem-Resistant Enterobacteriaceae – Identification of LYS228. ResearchGate. [\[Link\]](#)

- Hackel, M., & Sahm, D. (2019). In Vitro Activity of BOS-228 against Carbapenem-resistant Enterobacteriaceae. Presentation at ASM ESCMID 2019. [\[Link\]](#)
- MDPI. (2023). Combatting Pseudomonas aeruginosa with  $\beta$ -Lactam Antibiotics: A Revived Weapon? MDPI. [\[Link\]](#)
- Harrison, J. J., et al. (2021). BosR: A novel biofilm-specific regulator in Pseudomonas aeruginosa. PubMed Central. [\[Link\]](#)
- Carmeli, Y., et al. (2004). Update on Pseudomonas aeruginosa and Acinetobacter baumannii infections in the healthcare setting. Tel Aviv University. [\[Link\]](#)
- Blais, J., et al. (2018). Mode of Action of the Monobactam LYS228 and Mechanisms Decreasing In Vitro Susceptibility in Escherichia coli and Klebsiella pneumoniae. ASM Journals. [\[Link\]](#)
- Clinical and Laboratory Standards Institute. (2024). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI. [\[Link\]](#)
- Intertek Inform. (2024). CLSI M07:2024 Methods for Dilution Antimicrobial Susceptibility Tests. Intertek Inform. [\[Link\]](#)
- Munita, J.M., & Arias, C.A. (2016). Mechanisms of Antibiotic Resistance. PMC - NIH. [\[Link\]](#)
- ResearchGate. (2012). M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. ResearchGate. [\[Link\]](#)
- European Committee on Antimicrobial Susceptibility Testing. (2022). Plate outline for MIC determination by broth microdilution using the EUCAST reference method. BMJ Open. [\[Link\]](#)
- Medical Notes. (2025). Molds-Broth Microdilution Testing (EUCAST): Introduction, Principle. Medical Notes. [\[Link\]](#)
- PubMed. (2021). Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination. PubMed. [\[Link\]](#)

- Munita, J. M., & Arias, C. A. (2016). Mechanisms of Antibiotic Resistance. PubMed Central. [\[Link\]](#)
- Jubin, R., et al. (2018). Mechanisms of resistance to membrane-disrupting antibiotics in Gram-positive and Gram-negative bacteria. MedChemComm (RSC Publishing). [\[Link\]](#)
- ResearchGate. (2018). Mechanisms of Resistance to Membrane-Disrupting Antibiotics in Gram-Positive and Gram-Negative Bacteria. ResearchGate. [\[Link\]](#)
- Mishra, R., et al. (2017). Mechanisms of Resistance to Antimicrobial Peptides in Gram-Positive Bacteria. Frontiers. [\[Link\]](#)
- Munita, J. M., & Arias, C. A. (2016). An overview of the antimicrobial resistance mechanisms of bacteria. PMC - NIH. [\[Link\]](#)

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. BosR: A novel biofilm-specific regulator in *Pseudomonas aeruginosa* - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 2. Ancremonam - Boston Pharmaceuticals - AdisInsight [\[adisinsight.springer.com\]](https://adisinsight.springer.com)
- 3. mdpi.com [\[mdpi.com\]](https://mdpi.com)
- 4. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 5. In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 6. In Vitro Activity of LYS228, a Novel Monobactam Antibiotic, against Multidrug-Resistant Enterobacteriaceae - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 7. Frontiers | Anti-*Pseudomonas aeruginosa* activity of natural antimicrobial peptides when used alone or in combination with antibiotics [\[frontiersin.org\]](https://frontiersin.org)
- 8. researchgate.net [\[researchgate.net\]](https://researchgate.net)

- To cite this document: BenchChem. [Ancremonam: A Technical Guide to its Spectrum of Activity]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b608765/docs#ancremonam-a-technical-guide-to-its-spectrum-of-activity\]](https://www.benchchem.com/product/b608765/docs#ancremonam-a-technical-guide-to-its-spectrum-of-activity)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)